Cas no 24010-80-8 (N''-cyano-N-ethylguanidine)

• Product Name: N''-cyano-N-ethylguanidine
• CAS No: 24010-80-8
• Molecular Formula: C₄H₈N₄
• Molecular Weight: 112.13312
• MDL: MFCD19206410
• CID: 276186
• PubChem ID: 351600

N''-cyano-N-ethylguanidine Properties

Names and Identifiers

• Guanidine,N-cyano-N'-ethyl-
• 1-cyano-2-ethylguanidine
• N-cyano-N'-ethylguanidine
• 1-cyano-3-ethylguanidine
• SCHEMBL2152396
• N-CYANO-N''-ETHYLGUANIDINE
• DTXSID30325970
• EN300-220494
• NSC522390
• IKKZUUMAGYBBFE-UHFFFAOYSA-N
• N''-cyano-N-ethylguanidine
• 24010-80-8
• NSC-522390
• SCHEMBL13066386
• AKOS006363453

• MDL： MFCD19206410
• InChIKey： IKKZUUMAGYBBFE-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8N4/c1-2-7-4(6)8-3-5/h2H2,1H3,(H3,6,7,8)
• SMILES： C(NC(NCC)=N)#N

Computed Properties

• Exact Mass: 112.07504
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.075
• Heavy Atom Count: 8
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.2
• Refractive Index: 1.535
• Boiling Point: 199.8°Cat760mmHg
• Flash Point: 74.6°C
• Density: 1.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines